Cas no 1340252-55-2 (2λ?-thia-7-azaspiro[4.5]decane-2,2-dione)

• Product Name: 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione
• CAS No: 1340252-55-2
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• MDL: MFCD19680469
• CID: 5168773
• PubChem ID: 64221619
• Update Time: 2026-03-04

2λ?-thia-7-azaspiro[4.5]decane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 2Lambda6-thia-7-azaspiro[4.5]decane-2,2-dione
• 2$l^{6}-thia-7-azaspiro[4.5]decane-2,2-dione
• 2-thia-7-azaspiro[4.5]decane 2,2-dioxide
• 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione

• MDL： MFCD19680469
• Inchi： 1S/C8H15NO2S/c10-12(11)5-3-8(7-12)2-1-4-9-6-8/h9H,1-7H2
• InChI Key： LIFASBZAWLZEKC-UHFFFAOYSA-N
• SMILES： S1(CCC2(CNCCC2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 267
• XLogP3: -0.1
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione

Introduction to 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione (CAS No. 1340252-55-2)

2λ?-thia-7-azaspiro[4.5]decane-2,2-dione, identified by its Chemical Abstracts Service (CAS) number 1340252-55-2, is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic scaffold, featuring a thiophene ring fused with an azaspiro[4.5]decane core, exhibits a rich chemical diversity that makes it a promising candidate for the development of novel therapeutic agents.

The molecular structure of 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione incorporates both sulfur and nitrogen atoms into its bicyclic system, which contributes to its distinct electronic and steric properties. The presence of these heteroatoms allows for a wide range of interactions with biological targets, making it an attractive scaffold for drug design. Specifically, the thiophene ring can engage in π-stacking interactions, while the azaspiro moiety provides a rigid framework that can modulate binding affinity and selectivity.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit conformational rigidity and enhanced binding stability. The spirocyclic core in 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione is particularly noteworthy because it combines the advantages of both thiophene and azacycloalkane moieties. This unique combination has led to its investigation as a potential scaffold for targeting various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione is its versatility in medicinal chemistry applications. The compound’s structural features allow for facile functionalization at multiple positions, enabling the synthesis of a diverse library of derivatives. These derivatives can be tailored to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Additionally, the spirocyclic architecture provides a scaffold that can be modified to improve target engagement and reduce off-target effects.

Recent studies have highlighted the potential of spirocyclic heterocycles as privileged structures in drug discovery. For instance, derivatives of azaspiro compounds have shown promise in preclinical trials for their ability to modulate central nervous system (CNS) receptors. The incorporation of a thiophene ring into these systems has further expanded their therapeutic potential by enhancing their interaction with specific protein targets. This has led to investigations into their efficacy in treating neurological disorders, pain management, and anti-inflammatory conditions.

The synthesis of 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione involves multi-step organic transformations that highlight the synthetic utility of this scaffold. Key synthetic strategies include cyclization reactions that establish the spirocyclic core, followed by functional group modifications to introduce the desired heteroatoms and substituents. Advances in synthetic methodologies have enabled the efficient preparation of complex derivatives, facilitating their exploration as lead compounds in drug discovery programs.

The pharmacological profile of CAS No. 1340252-55-2 has been extensively studied in vitro and in vivo. Preliminary findings suggest that this compound exhibits inhibitory activity against several enzymes implicated in disease pathways. For example, derivatives of this scaffold have demonstrated potential as kinase inhibitors, which are relevant in oncology research due to their ability to disrupt aberrant signaling pathways in cancer cells. Additionally, the compound’s interaction with ion channels has been explored as a means to develop treatments for cardiovascular diseases.

The structural flexibility inherent in thia-spiroazacycloalkanes allows for the design of molecules that can selectively interact with biological targets without eliciting significant side effects. This selectivity is critical for developing drugs with improved safety profiles and reduced toxicity. By leveraging computational chemistry tools such as molecular docking and molecular dynamics simulations, researchers can predict how different derivatives of CAS No. 1340252-55-2 will bind to their intended targets, thereby accelerating the drug discovery process.

Future directions in the study of 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione include exploring its potential as an intermediate for larger drug candidates or as a standalone therapeutic agent. The compound’s unique structural features make it an excellent platform for generating novel bioactive molecules through structure-based drug design approaches. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its therapeutic potential.

In conclusion,CAS No 13402522552 represents a structurally fascinating compound with significant promise in medicinal chemistry applications. Its spirocyclic framework combined with heteroatom-rich functionality positions it as a versatile scaffold for developing innovative therapeutic agents targeting various diseases.